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A deep dive into the historical archives reveals the pivotal role of Palladium(II) cyanide in the

discovery of the element palladium. This technical guide illuminates the original experimental

protocols, early observations, and the nascent understanding of a compound that was

instrumental in expanding the periodic table.

The story of Palladium(II) cyanide is inextricably linked with the discovery of palladium itself

by the English chemist and physicist William Hyde Wollaston in the early 19th century. In his

quest to purify platinum from its native ore, Wollaston inadvertently isolated a new element, and

the key to this separation was the formation of its cyanide salt. This document serves as a

comprehensive guide for researchers, scientists, and drug development professionals, detailing

the historical methods of its discovery and the early characterization of this significant inorganic

compound.

The Discovery by William Hyde Wollaston (1802-
1805)
Palladium(II) cyanide holds the distinction of being the first palladium compound to be isolated

in a pure form.[1] Its discovery was a direct result of William Hyde Wollaston's meticulous work

on crude platinum ore sourced from South America.[1][2][3][4] Wollaston's primary objective

was to develop a method for the purification of platinum. In doing so, he devised a series of

chemical processes that led to the serendipitous discovery of two new elements: palladium and

rhodium.
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The initial announcement of palladium's discovery was unconventional and shrouded in

mystery. In 1803, Wollaston anonymously offered small samples of the new metal, which he

named "Palladium" after the recently discovered asteroid Pallas, for sale in a London shop.[2]

[4][5] This led to considerable skepticism within the scientific community, with some chemists,

notably Richard Chenevix, contending that it was merely an alloy of platinum and mercury.[2]

To put an end to the controversy, Wollaston read a detailed account of his discovery before the

Royal Society in 1804, which was published in the Philosophical Transactions of the Royal

Society in 1805, thereby revealing himself as the discoverer.[2][4]

Experimental Protocol of Discovery
Wollaston's original procedure for the isolation of palladium, which involved the precipitation of

Palladium(II) cyanide, can be reconstructed from his 1805 publication. The following is a

detailed description of the key experimental steps.

Experimental Workflow for the Isolation of Palladium via Palladium(II) Cyanide
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Step 1: Dissolution of Platinum Ore

Step 2: Neutralization and Removal of Impurities

Step 3: Precipitation of Platinum

Step 4: Formation of Palladium(II) Cyanide

Step 5: Isolation of Palladium Metal

Crude Platinum Ore

Dissolution at low heat

Aqua Regia (HCl + HNO3)

Acidic Platinum Solution Neutralization (e.g., with NaOH) Precipitation of Iron and other impurities Filtered SolutionFiltration

Precipitation of Ammonium Chloroplatinate ((NH4)2[PtCl6])

Ammonium Chloride (NH4Cl)

Filtrate containing PalladiumFiltration

Palladium-rich Filtrate

Precipitation of Palladium(II) Cyanide (Pd(CN)2)

Mercuric Cyanide (Hg(CN)2)

Palladium(II) Cyanide Precipitate Heating (Ignition) Pure Palladium Metal

Click to download full resolution via product page

Caption: Wollaston's multi-step process for palladium discovery.

Detailed Methodology:

Dissolution of the Ore: Wollaston began by dissolving crude platinum ore in aqua regia, a

highly corrosive mixture of nitric acid and hydrochloric acid. This process was likely carried

out with gentle heating to facilitate the dissolution of the platinum group metals.

Neutralization and Initial Purification: The resulting acidic solution was then carefully

neutralized. While Wollaston's paper does not specify the exact neutralizing agent, sodium
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hydroxide or a similar base would have been used. This step caused the precipitation of less

noble metals present in the ore, such as iron, which were then removed by filtration.

Precipitation of Platinum: To the filtered solution, Wollaston added a solution of ammonium

chloride. This resulted in the precipitation of the platinum as ammonium chloroplatinate, a

sparingly soluble salt. The bulk of the platinum was thus removed from the solution.

Formation and Precipitation of Palladium(II) Cyanide: The crucial step for the isolation of

palladium involved the addition of a solution of mercuric cyanide to the remaining filtrate.[1]

[2][3][4] This caused the formation of a yellowish-white precipitate of Palladium(II) cyanide.

[1] This was a highly selective precipitation, as other platinum group metals remaining in the

solution did not form insoluble cyanides under these conditions.

Isolation of Palladium Metal: The precipitated Palladium(II) cyanide was then separated by

filtration, washed, and dried. To obtain the pure metal, Wollaston heated the Palladium(II)
cyanide, which decomposed to yield palladium metal as a grey solid.[1]

Early Characterization and Properties of
Palladium(II) Cyanide
While the analytical techniques of the early 19th century were limited, some of the fundamental

properties of Palladium(II) cyanide were established. Modern analysis has since provided a

more complete picture of its chemical and physical characteristics.

Physical and Chemical Properties
The following table summarizes the key properties of Palladium(II) cyanide, combining early

observations with modern, quantitatively determined data.
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Property
Early Observation /
Modern Value

Citation

Formula Pd(CN)₂ [1]

Appearance
Yellowish-white or grey

solid/powder
[1]

Molar Mass 158.455 g/mol [1]

Solubility in water Insoluble [1]

Structure

Coordination polymer with

square planar Pd(II) centers

linked by bridging cyanide

ligands.

[1]

The High Affinity of Palladium for Cyanide
A key chemical characteristic that Wollaston exploited, likely without a full theoretical

understanding at the time, is the exceptionally high affinity of Palladium(II) for the cyanide

ligand. This strong interaction is what drives the selective precipitation of Palladium(II)
cyanide from a complex mixture of metal ions.

Modern studies have quantified this affinity, revealing that the formation of the

tetracyanopalladate(II) complex ion, [Pd(CN)₄]²⁻, from aqueous palladium(II) and cyanide ions

has one of the highest known formation constants for any metal ion complex.[1][6]

Reaction Pathway for Tetracyanopalladate(II) Formation
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Reactants

Products[Pd(H2O)4]2+

[Pd(CN)4]2-

log β4 ≈ 62.3

4 CN-

4 H2O
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Caption: Formation of the highly stable tetracyanopalladate(II) ion.

This high formation constant explains why even metallic palladium can be dissolved in cyanide

solutions in the presence of an acid.[1][6]

Conclusion
The discovery of Palladium(II) cyanide was a pivotal moment in the history of chemistry. It

was not only the first pure compound of a new element to be isolated but also the key to its

discovery. William Hyde Wollaston's ingenious use of the selective precipitation of

Palladium(II) cyanide from a complex mixture of platinum group metals demonstrates a

masterful application of the chemical principles of his time. This historical account, grounded in

his original experimental work, provides valuable insights for modern researchers into the

foundational chemistry of palladium and its compounds. The enduring legacy of this discovery

is a testament to the importance of meticulous experimental observation in advancing scientific

knowledge.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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